Cas no 3002496-40-1 (1-(4-(BenZyloxy)-3,5-dimethylphenyl)-2-chloro-2,2-difluoroethanone)

• Product Name: 1-(4-(BenZyloxy)-3,5-dimethylphenyl)-2-chloro-2,2-difluoroethanone
• CAS No: 3002496-40-1
• MF: C₁₇H₁₅ClF₂O₂
• MW: 324.749611139297
• CID: 6797244
• PubChem ID: 171366229
• Update Time: 2025-05-20

1-(4-(BenZyloxy)-3,5-dimethylphenyl)-2-chloro-2,2-difluoroethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-(benzyloxy)-3,5-dimethylphenyl)-2-chloro-2,2-difluoroethanone
• 3002496-40-1
• 1-(4-(BenZyloxy)-3,5-dimethylphenyl)-2-chloro-2,2-difluoroethanone

• Inchi： 1S/C17H15ClF2O2/c1-11-8-14(16(21)17(18,19)20)9-12(2)15(11)22-10-13-6-4-3-5-7-13/h3-9H,10H2,1-2H3
• InChI Key： OJBXVFMKGIFYER-UHFFFAOYSA-N
• SMILES： ClC(C(C1C=C(C)C(=C(C)C=1)OCC1C=CC=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 324.0728637g/mol
• Monoisotopic Mass: 324.0728637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.246±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 416.1±40.0 °C(Predicted)

Additional information on 1-(4-(BenZyloxy)-3,5-dimethylphenyl)-2-chloro-2,2-difluoroethanone

1-(4-(Benzyloxy)-3,5-dimethylphenyl)-2-chloro-2,2-difluoroethanone: A Comprehensive Overview

The compound 1-(4-(Benzyloxy)-3,5-dimethylphenyl)-2-chloro-2,2-difluoroethanone (CAS No. 3002496-40-1) is a highly specialized organic compound with a complex structure and diverse applications. This compound belongs to the class of aromatic ketones and is characterized by its unique functional groups and structural features. The molecule consists of a benzene ring substituted with a benzyloxy group at the para position and two methyl groups at the meta positions. Additionally, the molecule contains a ketone group attached to a chlorodifluoroethyl moiety, which contributes to its distinct chemical properties.

Recent studies have highlighted the importance of this compound in various fields, including pharmaceuticals, agrochemicals, and material sciences. The benzyloxy group in the molecule plays a crucial role in enhancing the compound's stability and reactivity. Researchers have explored its potential as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel antimicrobial agents and insecticides. The presence of the chlorodifluoroethyl group has been shown to significantly influence the compound's lipophilicity, making it an ideal candidate for drug delivery systems.

The synthesis of 1-(4-(Benzyloxy)-3,5-dimethylphenyl)-2-chloro-2,2-difluoroethanone involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the Friedel-Crafts alkylation for introducing the benzyloxy group and subsequent oxidation reactions to form the ketone functionality. Recent advancements in catalytic asymmetric synthesis have enabled researchers to produce enantiomerically pure versions of this compound, which are highly valuable for pharmacological studies.

From a chemical standpoint, this compound exhibits interesting physical and chemical properties. Its melting point is relatively high due to the strong intermolecular forces arising from the aromatic ring and polar functional groups. The chlorodifluoroethyl group also contributes to its unique solubility profile, allowing it to dissolve in both polar and non-polar solvents under specific conditions. These properties make it suitable for use in various industrial applications, including as a precursor for advanced materials and as an additive in polymer formulations.

In terms of biological activity, this compound has shown promising results in recent in vitro studies. Researchers have reported its ability to inhibit key enzymes involved in metabolic pathways, suggesting potential applications in the treatment of metabolic disorders. Furthermore, its role as an insecticide has been validated through field trials, where it demonstrated high efficacy against agricultural pests without adverse effects on non-target species.

The environmental impact of this compound has also been a subject of recent research. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in aquatic ecosystems. This makes it an eco-friendly alternative to traditional chemicals used in agriculture and industry.

Looking ahead, ongoing research is focused on optimizing the synthesis process to reduce production costs and improve scalability. Additionally, efforts are being made to explore its potential as a building block for more complex molecules with enhanced biological activity. Collaborative efforts between academic institutions and industry partners are expected to drive further innovation in this field.

In conclusion, 1-(4-(Benzyloxy)-3,5-dimethylphenyl)-2-chloro-2,2-difluoroethanone (CAS No. 3002496-40-1) is a versatile compound with significant potential across multiple industries. Its unique structure and properties make it an invaluable tool for researchers and manufacturers alike. As new applications continue to emerge, this compound is poised to play a pivotal role in advancing modern science and technology.